Cas no 220644-02-0 (Z-Val-Ala-DL-Asp-fluoromethylketone)

Z-Val-Ala-DL-Asp-fluoromethylketone structure
220644-02-0 structure
Product name:Z-Val-Ala-DL-Asp-fluoromethylketone
CAS No:220644-02-0
MF:C21H28N3O7F
MW:453.46132
MDL:MFCD06795862
CID:272710
PubChem ID:5497170

Z-Val-Ala-DL-Asp-fluoromethylketone Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
    • Z-VAL-ALA-DL-ASP-FLUOROMETHYLKETONE
    • L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-, (S)-
    • N-[(Benzyloxy)carbonyl]-L-valyl-N-(1-carboxy-4-fluoro-3-oxobutan-2-yl)-L-alaninamide
    • 5-fluoro-3-[[(2S)-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]propanoyl]amino]-4-oxopentanoic acid
    • Z-Val-Ala-DL-Asp-fluoromethyl ketone
    • Z-VA-DL-D(OH)-FMK
    • 220644-02-0
    • L-alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
    • benzyloxycarbonyl-Val-Ala-DL-Asp fluoromethyl ketone
    • carbobenzyloxy-Val-Ala-Asp-alpha-fluoromethylketone
    • MFCD06795862
    • L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]- (9CI)
    • z-Val-Ala-DL-Asp fluoromethylketone
    • benzyloxycarbonyl-Val-Ala-DL-Asp-fluoromethyl ketone
    • benzyloxycarbonyl-Val-Ala-DL-Asp-fluoromethylketone
    • SCHEMBL24213871
    • Z-VA-DL-D-FMK
    • DTXSID60420583
    • AC1NUZLU
    • Z-Val-Ala-DL-Asp-fluoromethylketone
    • MDL: MFCD06795862
    • Inchi: InChI=1S/C21H28FN3O7/c1-12(2)18(25-21(31)32-11-14-7-5-4-6-8-14)20(30)23-13(3)19(29)24-15(9-17(27)28)16(26)10-22/h4-8,12-13,15,18H,9-11H2,1-3H3,(H,23,30)(H,24,29)(H,25,31)(H,27,28)/t13-,15?,18-/m0/s1
    • InChI Key: SUUHZYLYARUNIA-LWSHRDBSSA-N
    • SMILES: CC([C@H](NC(OCC1=CC=CC=C1)=O)C(N[C@H](C(NC(C(CF)=O)CC(O)=O)=O)C)=O)C

Computed Properties

  • Exact Mass: 453.19124
  • Monoisotopic Mass: 453.19112840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 150.9

Z-Val-Ala-DL-Asp-fluoromethylketone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
Z217785-1mg
Z-Val-Ala-DL-Asp-fluoromethylketone
220644-02-0
1mg
$ 415.00 2022-06-02
abcr
AB478431-25mg
Z-Val-Ala-DL-Asp-fluoromethylketone; .
220644-02-0
25mg
€1720.90 2025-02-18
TRC
Z217785-2.5mg
Z-Val-Ala-DL-Asp-fluoromethylketone
220644-02-0
2.5mg
$ 655.00 2022-06-02
abcr
AB478431-25 mg
Z-Val-Ala-DL-Asp-fluoromethylketone; .
220644-02-0
25mg
€1,611.60 2023-07-10
TRC
Z217785-5mg
Z-Val-Ala-DL-Asp-fluoromethylketone
220644-02-0
5mg
$ 1360.00 2022-06-02
abcr
AB478431-5 mg
Z-Val-Ala-DL-Asp-fluoromethylketone; .
220644-02-0
5mg
€440.00 2023-07-10
Apollo Scientific
BIBA1001-5mg
Z-VAD-FMK
220644-02-0
5mg
£360.00 2025-02-19
abcr
AB478431-5mg
Z-Val-Ala-DL-Asp-fluoromethylketone; .
220644-02-0
5mg
€467.30 2025-02-18

Z-Val-Ala-DL-Asp-fluoromethylketone Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:220644-02-0)Z-Val-Ala-DL-Asp-fluoromethylketone
Purity:99%/99%
Quantity:5mg/25mg
Price ($):261.0/955.0